Cas no 71698-68-5 (Glycine, N-D-valyl-(9CI))

Glycine, N-D-valyl-(9CI) structure
Glycine, N-D-valyl-(9CI) structure
Product Name:Glycine, N-D-valyl-(9CI)
CAS No:71698-68-5
MF:C7H14N2O3
MW:174.197661876678
CID:576396
PubChem ID:6427008
Update Time:2025-04-19

Glycine, N-D-valyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-D-valyl-(9CI)
    • 2-[(2-amino-3-methylbutanoyl)amino]acetic acid
    • Leucine,N-(trifluoroacetyl)-,methyl ester,L-(8CI)
    • Leucine,N-(trifluoroacetyl)-,methylester (6CI,7CI)
    • L-Leucine,N-(2,2,2-trifluoroacetyl)-,methyl es
    • L-Leucine,N-(trifluoroacetyl)-,methyl ester (9CI)
    • N-dtrifluoroacetylleucine methyl ester
    • N-D-Valyl-glycin
    • N-D-valyl-glycine
    • N-TFA-L-Leu-OMe
    • N-Trifluoracetyl-L-leucin-methylester
    • N-trifluoroacetyl methyl ester of (S)-leucine
    • N-Trifluoroacetyl-L-leucine methyl ester
    • Valylglycin
    • AKOS017531446
    • (R)-2-(2-Amino-3-methylbutanamido)acetic acid
    • 71698-68-5
    • d-Valyl-glycin
    • Inchi: 1S/C7H14N2O3/c1-4(2)6(8)7(12)9-3-5(10)11/h4,6H,3,8H2,1-2H3,(H,9,12)(H,10,11)/t6-/m1/s1
    • InChI Key: IOUPEELXVYPCPG-ZCFIWIBFSA-N
    • SMILES: O=C([C@@H](C(C)C)N)NCC(=O)O

Computed Properties

  • Exact Mass: 174.10000
  • Monoisotopic Mass: 174.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.4A^2
  • XLogP3: -2.7

Experimental Properties

  • PSA: 92.42000
  • LogP: 0.26170

Glycine, N-D-valyl-(9CI) Production Method

Glycine, N-D-valyl-(9CI) Related Literature

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